Cas no 191986-06-8 (1,3,4-Octadecanetriol, 2-amino-, (2R,3R,4R)-)

• Product Name: 1,3,4-Octadecanetriol, 2-amino-, (2R,3R,4R)-
• CAS No: 191986-06-8
• MF: C₁₈H₃₉NO₃
• MW: 317.507166147232
• CID: 1385460
• PubChem ID: 10892490
• Update Time: 2025-04-20

1,3,4-Octadecanetriol, 2-amino-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Octadecanetriol, 2-amino-, (2R,3R,4R)-
• (2R,3R,4R)-2-aminooctadecane-1,3,4-triol
• 191986-06-8
• DTXSID10447442

• Inchi： 1S/C18H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(21)18(22)16(19)15-20/h16-18,20-22H,2-15,19H2,1H3/t16-,17-,18-/m1/s1
• InChI Key： AERBNCYCJBRYDG-KZNAEPCWSA-N
• SMILES： O[C@@H]([C@@H]([C@@H](CO)N)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 317.29317
• Monoisotopic Mass: 317.29299411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71